Cas no 66461-70-9 (1-hydroxycyclopentane-1-carboxamide)

• Product Name: 1-hydroxycyclopentane-1-carboxamide
• CAS No: 66461-70-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD16694024
• CID: 1718190
• PubChem ID: 12857769
• Update Time: 2025-06-14

1-hydroxycyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-hydroxycyclopentanecarboxamide
• AC1L3KBJ
• 1-Hydroxy-cyclopentancarbonsaeure
• 1-hydroxycyclopentanecarboxylic acid
• 1-Hydroxycyclopentylcarboxamid
• 1-Hydroxy-cyclopentan-carbonsaeure
• 1-cyclopentanol-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1-hydroxy-
• Cyclopentanol-(1)-carbonsaeure-(1)
• 1-Hydroxy-cyclopentancarbonsaeure-amid
• 1-hydroxy-cyclopentanecarboxylic acid
• 1-hydroxy-cyclopentanecarboxylic acid amide
• WLN: L5TJ AVQ AQ
• 1-Hydroxy-cyclopentanecarboxylicacid
• 1-Hydroxy-1-cyclopentanecarboxylic acid
• AC1L3KBJ; 1-Hydroxy-cyclopentancarbonsaeure; 1-hydroxycyclopentanecarboxylic acid; 1-Hydroxycyclopentylcarboxamid; 1-Hydroxy-cyclopentan-carbonsaeure; 1-cyclopentanol-1-carboxylic acid; Cyclopentanecarboxylic acid, 1-hydroxy-; Cyclopentanol-(1)-carbonsaeure-(1); 1-Hydroxy-cyclopentancarbonsaeure-amid; 1-hydroxy-cyclopentanecarboxylic acid; 1-hydroxy-cyclopentanecarboxylic acid amide; WLN: L5TJ AVQ AQ; 1-Hydroxycyclopentanecarboxylic aci
• 66461-70-9
• 1-hydroxycyclopentane-1-carboxamide
• EN300-251336
• AKOS011494567
• Z965048590
• SCHEMBL542223

• MDL： MFCD16694024
• Inchi： 1S/C6H11NO2/c7-5(8)6(9)3-1-2-4-6/h9H,1-4H2,(H2,7,8)
• InChI Key： VGSLRQVUNUAWRE-UHFFFAOYSA-N
• SMILES： OC1(C(N)=O)CCCC1

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 336.4±21.0 °C at 760 mmHg
• Flash Point: 157.3±22.1 °C
• PSA: 63.32
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-hydroxycyclopentane-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-hydroxycyclopentane-1-carboxamide

Recent Advances in the Study of 1-hydroxycyclopentane-1-carboxamide (CAS: 66461-70-9) in Chemical Biology and Pharmaceutical Research

1-hydroxycyclopentane-1-carboxamide (CAS: 66461-70-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various disease models. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a promising candidate for drug development.

One of the key areas of investigation has been the role of 1-hydroxycyclopentane-1-carboxamide in modulating enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of certain metalloenzymes, which are implicated in inflammatory and neurodegenerative diseases. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the enzyme's active site, providing valuable insights for structure-based drug design.

In the field of synthetic chemistry, researchers have made significant progress in developing more efficient routes for the production of 1-hydroxycyclopentane-1-carboxamide. A recent publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis method that improves both the yield and enantiomeric purity of the compound. This advancement is particularly important for ensuring the consistency and quality of the material in preclinical and clinical studies.

Pharmacological evaluations of 1-hydroxycyclopentane-1-carboxamide have shown promising results in animal models of chronic pain and inflammation. A 2024 study in the European Journal of Pharmacology reported that the compound exhibited superior analgesic effects compared to standard treatments, with a favorable safety profile. These findings suggest potential applications in pain management, particularly for conditions where current therapies are inadequate or produce significant side effects.

Beyond its direct therapeutic potential, 1-hydroxycyclopentane-1-carboxamide has also been investigated as a building block for more complex pharmaceutical compounds. Several research groups have explored its use in the synthesis of novel heterocyclic systems with enhanced biological activity. This versatility underscores the compound's value in medicinal chemistry and drug discovery efforts.

Looking forward, ongoing research is focusing on the optimization of 1-hydroxycyclopentane-1-carboxamide derivatives to improve their pharmacokinetic properties and target specificity. Computational modeling approaches are being increasingly employed to predict the biological activity of these derivatives, accelerating the drug discovery process. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to drive the translation of these research findings into clinical applications.

In conclusion, the growing body of research on 1-hydroxycyclopentane-1-carboxamide (CAS: 66461-70-9) demonstrates its significant potential in chemical biology and pharmaceutical development. From its role as an enzyme modulator to its applications in pain management and drug design, this compound continues to offer valuable opportunities for scientific exploration and therapeutic innovation. As research progresses, it will be important to further characterize its mechanism of action and evaluate its efficacy in human clinical trials.